Cas no 1384435-44-2 ((3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride)

• Product Name: (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride
• CAS No: 1384435-44-2
• MF: C₉H₁₂ClFN₂O
• MW: 218.655784606934
• CID: 4596021
• PubChem ID: 71755424
• Update Time: 2025-05-20

(3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride

• Inchi： 1S/C9H11FN2O.ClH/c10-7-3-1-6(2-4-7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H2,12,13);1H/t8-;/m0./s1
• InChI Key： QFXJXFROLYQCQI-QRPNPIFTSA-N
• SMILES： [C@H](C1C=CC(F)=CC=1)(N)CC(=O)N.Cl

Additional information on (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride

Introduction to (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride (CAS No. 1384435-44-2)

The compound (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride (CAS No. 1384435-44-2) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention due to its promising applications in the treatment of various neurological disorders. Recent studies have highlighted its role as a potential therapeutic agent for conditions such as epilepsy, neurodegenerative diseases, and pain management.

The structural features of (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride are critical to its biological activity. The presence of the fluorophenyl group introduces electronic effects that enhance the compound's ability to interact with specific molecular targets in the central nervous system (CNS). Additionally, the amino and propanamide functionalities contribute to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for drug development.

Recent advancements in medicinal chemistry have enabled researchers to optimize the synthesis of (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride, ensuring high purity and stereochemical integrity. These improvements have facilitated large-scale production for preclinical and clinical studies. The compound's stereochemistry, particularly the S configuration at the chiral center, plays a pivotal role in determining its pharmacological profile and therapeutic efficacy.

In terms of pharmacodynamics, (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride exhibits selective agonistic activity at certain GABA receptor subtypes, making it a potential candidate for treating epilepsy and other seizure-related conditions. Preclinical data indicate that this compound demonstrates superior efficacy compared to existing antiepileptic drugs (AEDs), with fewer adverse effects due to its selective receptor modulation.

Moreover, ongoing research has explored the potential of (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride in neurodegenerative diseases such as Alzheimer's disease (AD). Studies suggest that this compound may inhibit key pathological processes associated with AD, including amyloid-beta aggregation and tau phosphorylation. Its ability to cross the blood-brain barrier (BBB) efficiently further underscores its suitability for CNS-targeted therapies.

The safety profile of (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride has been extensively evaluated in preclinical models. Results indicate that it exhibits low toxicity and minimal off-target effects, which are critical attributes for a drug intended for long-term use in chronic neurological conditions.

Looking ahead, clinical trials are currently underway to assess the efficacy and tolerability of (3S)-3-amino-3-(4-fluorophenyl)propanamide hydrochloride in patients with epilepsy and early-stage Alzheimer's disease. These trials are expected to provide crucial insights into its therapeutic potential and pave the way for regulatory approval.

In conclusion, (CAS No. 13844